2-(N-METHYL5-FLUORO-2-METHOXYBENZENESULFONAMIDO)-N-(3-METHYLPHENYL)ACETAMIDE

• IUPAC Name: 2-[(5-fluoro-2-methoxyphenyl)sulfonyl-methylamino]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C17H19FN2O4S/c1-12-5-4-6-14(9-12)19-17(21)11-20(2)25(22,23)16-10-13(18)7-8-15(16)24-3/h4-10H,11H2,1-3H3,(H,19,21)
• InChI Key: MFBJZIIOIZQSHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN(C)S(=O)(=O)C2=C(C=CC(=C2)F)OC
• Molecular Formula: C17H19FN2O4S
• Molecular Weight: 366.4 g/mol

Description

2-(N-METHYL5-FLUORO-2-METHOXYBENZENESULFONAMIDO)-N-(3-METHYLPHENYL)ACETAMIDE is a synthetic organic compound It is characterized by its complex molecular structure, which includes a sulfonamide group, a fluorine atom, and a methoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(N-METHYL5-FLUORO-2-METHOXYBENZENESULFONAMIDO)-N-(3-METHYLPHENYL)ACETAMIDE typically involves multi-step organic reactions. The process may start with the preparation of the sulfonamide intermediate, followed by the introduction of the fluorine and methoxy groups under controlled conditions. Common reagents used in these reactions include sulfonyl chlorides, fluorinating agents, and methoxylating agents. Reaction conditions such as temperature, solvent, and catalysts are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures consistent quality and efficiency. Purification techniques such as crystallization, distillation, and chromatography are employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

2-(N-METHYL5-FLUORO-2-METHOXYBENZENESULFONAMIDO)-N-(3-METHYLPHENYL)ACETAMIDE can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: The fluorine and methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., amines, thiols). Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a wide range of derivatives with different functional groups.

Scientific Research Applications

2-(N-METHYL5-FLUORO-2-METHOXYBENZENESULFONAMIDO)-N-(3-METHYLPHENYL)ACETAMIDE has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound may be studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research may explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(N-METHYL5-FLUORO-2-METHOXYBENZENESULFONAMIDO)-N-(3-METHYLPHENYL)ACETAMIDE involves its interaction with molecular targets such as enzymes, receptors, or nucleic acids. The sulfonamide group may play a key role in binding to active sites, while the fluorine and meth